Cas no 946131-63-1 (21,24-Epoxy-12-hydroxy-1-oxowitha-2,5,25(27)-trienolide; (12β,22R,24R)-form, Δ3-Isomer)

• Product Name: 21,24-Epoxy-12-hydroxy-1-oxowitha-2,5,25(27)-trienolide; (12β,22R,24R)-form, Δ3-Isomer
• CAS No: 946131-63-1
• MF: C₂₈H₃₆O₅
• MW: 452.582448959351
• CID: 6755923
• Update Time: 2024-03-03

21,24-Epoxy-12-hydroxy-1-oxowitha-2,5,25(27)-trienolide; (12β,22R,24R)-form, Δ3-Isomer Chemical and Physical Properties

Names and Identifiers

• (-)-Withametelin M
• Withametelin M
• 21,24-Epoxy-12-hydroxy-1-oxowitha-2,5,25(27)-trienolide; (12β,22R,24R)-form, Δ3-Isomer

• Inchi： 1S/C28H36O5/c1-15-25(31)33-22-13-26(15,2)32-14-18(22)20-11-10-19-17-9-8-16-6-5-7-23(29)27(16,3)21(17)12-24(30)28(19,20)4/h5-6,8,17-22,24,30H,1,7,9-14H2,2-4H3
• InChI Key： BJCBNXAAGNGSEA-UHFFFAOYSA-N
• SMILES： CC12C(O)CC3C(CC=C4C3(C)C(=O)CC=C4)C1CCC2C1C2OC(C(C(C2)(C)OC1)=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• XLogP3: 3.996

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones